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Compound of Interest

Compound Name:
2-Chloro-N-methoxy-N-

methylacetamide

Cat. No.: B1631021 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Chloro-N-methoxy-N-
methylacetamide

This document provides comprehensive safety and handling information for 2-Chloro-N-
methoxy-N-methylacetamide (CAS No: 67442-07-3), intended for researchers, scientists, and

professionals in drug development and other laboratory settings. The following sections detail

the substance's properties, hazards, and the necessary precautions for its safe use.

Chemical and Physical Properties
2-Chloro-N-methoxy-N-methylacetamide is an organic halogenated compound that appears

as a colorless to light orange solid or viscous liquid at room temperature.[1][2] It is a Weinreb

amide derivative of acetic acid used in synthetic chemistry, particularly in the preparation of

bioactive molecules.[1][3]

Table 1: Physical and Chemical Properties of 2-Chloro-N-methoxy-N-methylacetamide
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Property Value Source(s)

CAS Number 67442-07-3 [2][3][4][5][6]

Molecular Formula C4H8ClNO2 [2][5][6][7]

Molecular Weight 137.56 g/mol [2][3][5][6][7]

Appearance Light orange solid [2]

Melting Point 39 - 41 °C [2][3]

Boiling Point 94 - 95 °C [2]

Flash Point 104 °C (219.2 °F) - closed cup [2][3]

Storage Temperature 2 - 8 °C [2][3][5]

Purity 97-98% [3][4][8]

Hazard Identification and GHS Classification
This substance is classified as hazardous and requires careful handling. The primary hazards

are associated with acute toxicity through oral, dermal, and inhalation routes, as well as

irritation to the skin, eyes, and respiratory system.[1][4][5][7]

Table 2: GHS Hazard Classification for 2-Chloro-N-methoxy-N-methylacetamide
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

System)

H335: May cause respiratory

irritation

Source:[1][2][4][5][7]

Signal Word:Warning[1][2][3]

Key Precautionary Statements:

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][2][8]

P264: Wash skin thoroughly after handling.[1][2][8]

P271: Use only outdoors or in a well-ventilated area.[1][8]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2][5]

[8]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[8]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P405: Store locked up.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[8]

Safe Handling and Storage Protocols
Adherence to strict laboratory protocols is mandatory when handling this compound to

minimize exposure risk.

Standard Laboratory Handling Workflow
The following workflow outlines the necessary steps for safely handling 2-Chloro-N-methoxy-
N-methylacetamide in a laboratory setting.
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Preparation
- Review SDS

- Prepare work area (fume hood)
- Assemble all necessary equipment

Don Personal Protective Equipment (PPE)
- Safety Goggles / Face Shield

- Chemical-resistant Gloves
- Lab Coat / Protective Suit

Chemical Handling
- Work within a certified chemical fume hood

- Avoid dust/aerosol formation
- Use spark-proof tools if necessary

Cleanup & Decontamination
- Decontaminate work surfaces

- Clean equipment
- Wash hands thoroughly

Storage
- Store in a tightly closed container

- Keep in a dry, cool (2-8°C), well-ventilated place
- Store locked up

If not all material is used

Waste Disposal
- Collect waste in a suitable, labeled, closed container

- Dispose of as hazardous waste via licensed contractor

Click to download full resolution via product page

Caption: Standard Laboratory Handling Workflow for Hazardous Chemicals.

Detailed Handling Protocols
Engineering Controls: Always handle this substance in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure.[2][5][9] Ensure that eyewash

stations and safety showers are readily accessible and in close proximity to the workstation.

[9]
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Safe Handling Practices: Avoid contact with skin and eyes.[4][5] Prevent the formation of

dust and aerosols during handling.[2][5] Do not eat, drink, or smoke in areas where the

chemical is handled, stored, or used.[4][9] Wash hands and any exposed skin thoroughly

after handling and before breaks.[2][5][9]

Fire and Explosion Prevention: While the material has a high flash point, keep it away from

heat, sparks, and open flames.[10][11][12][13] Use non-sparking tools if applicable.[10][11]

[12]

Storage Protocols
Storage Conditions: Store in a tightly closed container in a dry, cool (recommended 2-8°C),

and well-ventilated place.[2][3][4][5]

Incompatibilities: Keep away from strong oxidizing agents.[4]

Security: The material should be stored locked up, accessible only to authorized personnel.

[2][9][14]

Exposure Controls and Personal Protective
Equipment (PPE)
Appropriate PPE is critical to prevent exposure. The type of protective equipment must be

selected based on the concentration and amount of the dangerous substance at the specific

workplace.[2]

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source(s)

Eye/Face Protection

Wear tightly fitting safety

goggles or a face shield.

Equipment should be

approved under NIOSH (US)

or EN 166 (EU) standards.

[2][4][5][10]

Skin Protection

Wear chemical-resistant

gloves (inspect before use)

and appropriate protective

clothing or a complete suit to

prevent skin exposure.

[2][4][5][10]

Respiratory Protection

For nuisance exposures, use a

type P95 (US) or P1 (EU)

particle respirator. For higher-

level protection, use

OV/AG/P99 (US) or ABEK-P2

(EU) respirator cartridges. All

equipment must be NIOSH or

CEN approved.

[2][4]

First-Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in the event of an exposure. Always consult a

physician and show them the Safety Data Sheet (SDS) after any exposure.[2][5]

First-Aid Response Flowchart
This flowchart provides a systematic approach to first aid following an exposure incident.
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Exposure Incident Occurs
Immediately call for assistance.

Show SDS to responders.

Identify Exposure Route

Inhalation
- Move person to fresh air

- If not breathing, give artificial respiration
- Keep comfortable for breathing

 Inhaled 

Skin Contact
- Remove contaminated clothing immediately

- Wash off with plenty of soap and water for at least 15 mins

 Skin 

Eye Contact
- Rinse cautiously with water for at least 15 mins

- Remove contact lenses if present/easy
- Continue rinsing

 Eyes 

Ingestion
- Do NOT induce vomiting
- Rinse mouth with water

- Never give anything by mouth to an unconscious person

 Ingested 

Seek Immediate Medical Attention
Consult a Physician or Poison Center

Click to download full resolution via product page

Caption: First-Aid Response Flowchart for Chemical Exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][4][5]

Specific Hazards: Thermal decomposition can release toxic and irritating gases, including

carbon oxides (CO, CO2), nitrogen oxides (NOx), and hydrogen chloride gas.[2][4]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2][4][5]

Accidental Release Measures
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Personal Precautions: Use personal protective equipment as outlined in Section 4.[2][5]

Ensure adequate ventilation and evacuate personnel to safe areas.[5] Avoid breathing dust

and vapors.[2][5]

Environmental Precautions: Do not let the product enter drains or waterways.[2][5][14]

Containment and Cleanup: For solids, sweep up and shovel the material into a suitable,

closed container for disposal without creating dust.[4][5] For liquids, absorb with an inert

material (e.g., sand, silica gel) and place in a container for disposal.[11]

Stability and Reactivity
Chemical Stability: The substance is stable under normal, recommended storage conditions.

[2][4]

Incompatible Materials: Avoid contact with strong oxidizing agents.[4]

Hazardous Decomposition Products: Combustion produces carbon oxides, nitrogen oxides,

and hydrogen chloride gas.[2][4]

Toxicological and Ecological Information
Toxicology: This compound is harmful if swallowed, inhaled, or in contact with skin.[3][4][5][7]

[8] It causes serious eye irritation, skin irritation, and may cause respiratory irritation.[1][2][9]

Prolonged or high-dose exposure could potentially lead to systemic effects, including

damage to the liver and kidneys.[1] The toxicological properties have not been fully

investigated.[4][11]

Ecology: No specific ecological data is available. It is advised to prevent the substance from

entering the environment, drains, or water courses.[2][5][14]

Disposal Considerations
Waste Treatment: Dispose of surplus and non-recyclable solutions through a licensed

disposal company.[5] Both the substance and its container must be disposed of as

hazardous waste.[4][8][9]
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Contaminated Packaging: Dispose of contaminated packaging as unused product in

accordance with local regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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